N-[2-(4-fluorophenyl)ethyl]-1-propyl-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-fluorophenyl)ethyl]-1-propyl-4-piperidinamine, also known as Fluoropropyl-Piperidinyl, is a synthetic compound that belongs to the class of piperidine derivatives. It is a psychoactive substance that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-[2-(4-fluorophenyl)ethyl]-1-propyl-4-piperidinamine-Piperidinyl is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor. This means that it prevents the reuptake of dopamine and serotonin by the neurons that release them, leading to an increase in the concentration of these neurotransmitters in the synaptic cleft. This increase in neurotransmitter concentration is thought to be responsible for the psychoactive effects of this compound-Piperidinyl.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-Piperidinyl are not well documented. However, it has been shown to have psychoactive effects similar to those of other stimulant drugs. These effects include increased alertness, euphoria, and heightened sensory perception.
Advantages and Limitations for Lab Experiments
The advantages of using N-[2-(4-fluorophenyl)ethyl]-1-propyl-4-piperidinamine-Piperidinyl in lab experiments include its potential therapeutic applications and its ability to act as a dopamine and serotonin reuptake inhibitor. However, the limitations of using this compound in lab experiments include its psychoactive effects, which may confound the results of experiments, and the potential for abuse.
Future Directions
There are several future directions for research on N-[2-(4-fluorophenyl)ethyl]-1-propyl-4-piperidinamine-Piperidinyl. One potential direction is the investigation of its potential as a treatment for depression and anxiety disorders. Another direction is the study of its analgesic properties and its potential as a treatment for chronic pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.
Synthesis Methods
The synthesis of N-[2-(4-fluorophenyl)ethyl]-1-propyl-4-piperidinamine-Piperidinyl involves the reaction of 4-fluoroamphetamine with 1-bromopropane and lithium aluminum hydride. This reaction yields this compound as the final product. The purity of the compound can be improved through further purification techniques such as recrystallization and chromatography.
Scientific Research Applications
N-[2-(4-fluorophenyl)ethyl]-1-propyl-4-piperidinamine-Piperidinyl has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have an affinity for the dopamine transporter and the serotonin transporter, which suggests that it may have potential as a treatment for depression and anxiety disorders. Additionally, it has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain.
Properties
IUPAC Name |
N-[2-(4-fluorophenyl)ethyl]-1-propylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25FN2/c1-2-11-19-12-8-16(9-13-19)18-10-7-14-3-5-15(17)6-4-14/h3-6,16,18H,2,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSCHNSVTAFVSKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NCCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.